Cas no 97749-91-2 (1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester)

1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester is a heterocyclic organic compound featuring an imidazole core substituted with a propyl group at the 5-position and an ethyl ester at the 4-carboxylic acid position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where imidazole derivatives are valued for their bioactivity. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. Its well-defined molecular framework makes it a useful intermediate for constructing more complex molecules, such as enzyme inhibitors or ligands. The compound’s stability under standard conditions ensures reliable handling and storage for laboratory use.

1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester structure

97749-91-2 structure

Product Name:1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester

CAS No:97749-91-2

MF:C₉H₁₄N₂O₂

MW:182.219662189484

CID:750903

PubChem ID:13548611

Update Time:2025-08-04

1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester
- ethyl 5-propyl-1H-imidazole-4-carboxylate
- SCHEMBL5870445
- ethyl5-propyl-1H-imidazole-4-carboxylate
- EN300-363724
- 5-Propyl-1H-imidazole-4-carboxylic acid ethyl ester
- 97749-91-2
- BNKOCVLXFACPNR-UHFFFAOYSA-N
- DTXSID00543528
- Inchi： 1S/C9H14N2O2/c1-3-5-7-8(11-6-10-7)9(12)13-4-2/h6H,3-5H2,1-2H3,(H,10,11)
- InChI Key： BNKOCVLXFACPNR-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(CCC)NC=N1)=O

Computed Properties

Exact Mass: 182.105527694g/mol
Monoisotopic Mass: 182.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 55Å²

1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester Pricemore >>

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